Cas no 188787-69-1 (Benzothiazole,6-fluoro-2-methyl-7-nitro-)

• Product Name: Benzothiazole,6-fluoro-2-methyl-7-nitro-
• CAS No: 188787-69-1
• MF: C₈H₅FN₂O₂S
• MW: 212.200903654099
• CID: 115402
• PubChem ID: 18916429
• Update Time: 2025-04-18

Benzothiazole,6-fluoro-2-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-fluoro-2-methyl-7-nitro-
• Benzothiazole, 6-fluoro-2-methyl-7-nitro- (9CI)
• 6-Fluoro-2-methyl-7-nitro-1,3-benzothiazole
• 188787-69-1
• SCHEMBL8688497

• Inchi： 1S/C8H5FN2O2S/c1-4-10-6-3-2-5(9)7(11(12)13)8(6)14-4/h2-3H,1H3
• InChI Key： CYZXLFNPCKJSLW-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC(=C(C1=2)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 212.00565
• Monoisotopic Mass: 212.00557674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 56.03